Cas no 288151-68-8 (8-Fluoro-2-methylquinoline-4-carboxylic acid)

• Product Name: 8-Fluoro-2-methylquinoline-4-carboxylic acid
• CAS No: 288151-68-8
• MF: C₁₁H₈FNO₂
• MW: 205.185126304626
• MDL: MFCD05175451
• CID: 1031506
• PubChem ID: 3556530
• Update Time: 2025-06-14

8-Fluoro-2-methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Fluoro-2-methylquinoline-4-carboxylic acid
• 4-Quinolinecarboxylic acid, 8-fluoro-2-Methyl-
• AK127087
• 8-fluoro-2-methyl-4-quinolinecarboxylic acid
• AP-501/43379916
• 8-Fluoro-2-methylquinoline-4-carboxylicacid
• AS-66912
• AKOS015897233
• A924626
• DTXSID80393609
• MFCD05175451
• SB71484
• DB-333838
• SCHEMBL6588813
• CS-0152749
• 288151-68-8
• C74481

• MDL： MFCD05175451
• Inchi： 1S/C11H8FNO2/c1-6-5-8(11(14)15)7-3-2-4-9(12)10(7)13-6/h2-5H,1H3,(H,14,15)
• InChI Key： FJAJACPHCDNIBI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C(C(=O)O)C=C(C)N=C21

Computed Properties

• Exact Mass: 205.05390666g/mol
• Monoisotopic Mass: 205.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 348.0±37.0 °C at 760 mmHg
• Flash Point: 164.3±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

8-Fluoro-2-methylquinoline-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 8-Fluoro-2-methylquinoline-4-carboxylic acid

Recent Advances in the Study of 8-Fluoro-2-methylquinoline-4-carboxylic acid (CAS: 288151-68-8)

8-Fluoro-2-methylquinoline-4-carboxylic acid (CAS: 288151-68-8) is a fluorinated quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel antimicrobial and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of 8-Fluoro-2-methylquinoline-4-carboxylic acid is its incorporation into the design of small-molecule inhibitors targeting bacterial enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against DNA gyrase, a critical enzyme in bacterial DNA replication. The study utilized molecular docking and in vitro assays to validate the binding affinity and efficacy of these derivatives, suggesting their potential as next-generation antibiotics.

In addition to its antimicrobial properties, 8-Fluoro-2-methylquinoline-4-carboxylic acid has been investigated for its anticancer potential. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 revealed that this compound serves as a scaffold for the development of kinase inhibitors, particularly those targeting the PI3K/AKT/mTOR pathway. The study reported that optimized derivatives exhibited selective cytotoxicity against cancer cell lines while sparing normal cells, indicating a promising therapeutic window.

The synthetic versatility of 8-Fluoro-2-methylquinoline-4-carboxylic acid has also been a focus of recent research. A 2023 paper in Organic & Biomolecular Chemistry detailed a novel, high-yield synthetic route for this compound, emphasizing its scalability and cost-effectiveness. The authors highlighted the importance of this advancement for large-scale production, which is critical for further preclinical and clinical studies.

Despite these promising developments, challenges remain in the optimization of 8-Fluoro-2-methylquinoline-4-carboxylic acid derivatives for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. However, the compound's unique chemical structure and demonstrated biological activities make it a valuable candidate for continued investigation in drug discovery pipelines.

In conclusion, 8-Fluoro-2-methylquinoline-4-carboxylic acid (CAS: 288151-68-8) represents a versatile and promising scaffold in medicinal chemistry. Recent studies have underscored its potential in addressing unmet medical needs, particularly in the realms of antimicrobial and anticancer therapy. Future research should focus on optimizing its derivatives for improved pharmacokinetic and pharmacodynamic properties, paving the way for clinical translation.